Cas no 2137997-38-5 (4-({3-Hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid)

• Product Name: 4-({3-Hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid
• CAS No: 2137997-38-5
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5766295
• PubChem ID: 165477174
• Update Time: 2025-06-03

4-({3-Hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid
• 2137997-38-5
• EN300-766575
• 4-({3-Hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid

• Inchi： 1S/C14H23NO5/c1-9(7-13(18)19)6-12(17)15-10-8-11(16)14(10)2-4-20-5-3-14/h9-11,16H,2-8H2,1H3,(H,15,17)(H,18,19)
• InChI Key： GKQPSZYDJZLUPA-UHFFFAOYSA-N
• SMILES： OC1CC(C21CCOCC2)NC(CC(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({3-Hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid

Introduction to 4-({3-Hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl}-3-methylbutanoic acid) and Its Significance in Modern Chemical Biology

4-({3-Hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl}-3-methylbutanoic acid) is a compound with the CAS number 2137997-38-5, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of spirocyclic derivatives, which are known for their complex three-dimensional structures that can interact with biological targets in novel ways. The presence of both carbamoyl and carboxylic acid functional groups in its molecular structure suggests a high degree of reactivity, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The spirocyclic core of 4-(3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid is particularly noteworthy, as spiro compounds often exhibit enhanced binding affinity and selectivity when interacting with biological macromolecules. This structural feature has been extensively studied in recent years, with researchers exploring its potential in developing new therapeutic agents. The compound's ability to form stable complexes with enzymes and receptors makes it an attractive scaffold for designing molecules with specific biological functions.

In the realm of drug discovery, the carbamoyl group in 4-(3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid plays a crucial role in modulating the pharmacokinetic properties of the molecule. Carbamoyl derivatives are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of this group into the spirocyclic framework enhances the compound's solubility and bioavailability, which are critical factors for its potential use in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-(3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid with various biological targets. Molecular docking studies have revealed that this compound can bind effectively to several enzymes and receptors involved in critical metabolic pathways. These findings suggest that it may have therapeutic potential in treating conditions such as metabolic disorders, inflammation, and neurodegenerative diseases.

The carboxylic acid group in the molecular structure of 4-(3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid also contributes to its versatility as a pharmacological scaffold. Carboxylic acids are well-known for their ability to form hydrogen bonds, which facilitates strong interactions with biological targets. This property has been exploited in the design of numerous drugs that rely on hydrogen bonding for their efficacy. The presence of multiple hydrogen bond donors and acceptors in this compound enhances its potential for binding to a wide range of biological targets.

The synthesis of 4-(3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid represents a significant achievement in organic chemistry, as it involves the assembly of complex spirocyclic structures through multi-step synthetic routes. The development of efficient synthetic methodologies for this class of compounds has opened up new avenues for drug discovery and material science applications. Researchers have been particularly interested in optimizing synthetic pathways to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use.

In conclusion, 4-(3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamoyl)-3-methylbutanoic acid (CAS no: 2137997-38-5) is a structurally complex and biologically active compound with significant potential in therapeutic applications. Its unique spirocyclic core, combined with functional groups such as carbamoyl and carboxylic acid, makes it an attractive candidate for further investigation in drug discovery and chemical biology research. As our understanding of its biological activities continues to grow, this compound is likely to play an important role in the development of new treatments for various diseases.